Cas no 2137952-44-2 (2-Thiazolecarbonitrile, 5-(1-ethyl-1H-pyrazol-4-yl)-4-methyl-)

• Product Name: 2-Thiazolecarbonitrile, 5-(1-ethyl-1H-pyrazol-4-yl)-4-methyl-
• CAS No: 2137952-44-2
• MF: C₁₀H₁₀N₄S
• MW: 218.278199672699
• CID: 5278424
• Update Time: 2025-10-29

2-Thiazolecarbonitrile, 5-(1-ethyl-1H-pyrazol-4-yl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolecarbonitrile, 5-(1-ethyl-1H-pyrazol-4-yl)-4-methyl-

• Inchi： 1S/C10H10N4S/c1-3-14-6-8(5-12-14)10-7(2)13-9(4-11)15-10/h5-6H,3H2,1-2H3
• InChI Key： RJCBWZYYOINHBJ-UHFFFAOYSA-N
• SMILES： S1C(C2=CN(CC)N=C2)=C(C)N=C1C#N

Additional information on 2-Thiazolecarbonitrile, 5-(1-ethyl-1H-pyrazol-4-yl)-4-methyl-

Introduction to 2-Thiazolecarbonitrile, 5-(1-ethyl-1H-pyrazol-4-yl)-4-methyl- (CAS No. 2137952-44-2)

2-Thiazolecarbonitrile, 5-(1-ethyl-1H-pyrazol-4-yl)-4-methyl-, identified by the Chemical Abstracts Service Number (CAS No.) 2137952-44-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the thiazole and pyrazole classes, which are well-documented for their role in drug discovery and development. The presence of a nitrile group and a methyl substituent further enhances its chemical diversity, making it a promising candidate for further exploration in synthetic chemistry and pharmacological research.

The structural framework of 2-Thiazolecarbonitrile, 5-(1-ethyl-1H-pyrazol-4-yl)-4-methyl consists of a thiazole ring fused with a pyrazole moiety, linked at the 5-position of the thiazole and the 4-position of the pyrazole. This configuration introduces a rich array of electronic and steric interactions that can be exploited for designing molecules with specific biological targets. The nitrile group at the 2-position of the thiazole ring contributes to the compound's reactivity, enabling various functionalization strategies that can be tailored for drug development.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their prevalence in bioactive molecules. Thiazole derivatives, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The compound 2-Thiazolecarbonitrile, 5-(1-ethyl-1H-pyrazol-4-yl)-4-methyl (CAS No. 2137952-44-2) is no exception and has been investigated for its potential pharmacological effects. Studies have suggested that this molecule may exhibit inhibitory activity against certain enzymes and receptors involved in pathological processes, making it a valuable scaffold for medicinal chemists.

The synthesis of 2-Thiazolecarbonitrile, 5-(1-ethyl-1H-pyrazol-4-yl)-4-methyl involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as cyanation and alkylation. The use of advanced catalytic systems has improved the efficiency of these reactions, allowing for more scalable and sustainable production methods.

One of the most compelling aspects of this compound is its versatility in drug design. The combination of the thiazole and pyrazole rings provides multiple sites for chemical modification, enabling the creation of derivatives with enhanced potency and selectivity. For instance, researchers have explored analogs of 2-Thiazolecarbonitrile, 5-(1-ethyl-1H-pyrazol-4-yl)-4-methyl (CAS No. 2137952-44-2) that exhibit improved pharmacokinetic profiles or targeted action against specific disease pathways.

Recent advancements in computational chemistry have also played a crucial role in understanding the interactions between 2-Thiazolecarbonitrile, 5-(1-ethyl-1H-pyrazol-4-yll)-4-methyl (CAS No. 2137952-44-2) and biological targets. Molecular docking simulations have been used to predict binding affinities and identify key residues involved in receptor recognition. These insights have guided experimental efforts toward optimizing lead compounds for clinical development.

The pharmaceutical industry has shown particular interest in thiazole-based compounds due to their broad spectrum of biological activities. 2-Thiazolecarbonitrile, 5-(1-ethyl-lH-pyrazol-l-l)-l-methyll (CAS No. 21379524422) is being evaluated in preclinical studies to assess its potential as an anti-inflammatory agent or an inhibitor of protein-protein interactions relevant to cancer progression. Preliminary results are promising, indicating that this compound may offer therapeutic benefits without significant side effects.

In addition to its pharmaceutical applications, 2-Thiazolecarbonitrile, 5-(l ethyl-lH-pyrazol-l l )l -methyl - (CAS No. 21379524422) has potential uses in agrochemical research. The structural features of this molecule make it a suitable candidate for developing novel pesticides or herbicides that target specific enzymatic pathways in pests while minimizing environmental impact.

The future directions for research on 2-Thiazolecarbonitrile, 5-(l ethyl-lH-pyrazol-l l )l -methyl - (CAS No. 21379524422) include exploring new synthetic methodologies and expanding its biological profile through structure-based drug design. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the discovery process, leading to novel therapeutic agents based on this promising scaffold.

In conclusion, 2-Thiazolecarbonitrile ,5-( l ethyl - l H - pyrazol - l l )l -methyl -( CAS No .21379524422 ) represents an exciting opportunity for innovation in medicinal chemistry . Its unique structure , combined with its demonstrated biological activity , positions it as a key component in ongoing efforts to develop next-generation pharmaceuticals . As research continues , we can expect further breakthroughs that will expand our understanding of this remarkable compound and its potential applications.